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Compound of Interest

Compound Name: Hexadecane

An In-depth Technical Guide to the Thermal Properties of Hexadecane for Phase Change
Material Applications

For Researchers, Scientists, and Drug Development Professionals

Hexadecane (C16H34), a linear n-alkane, is a prominent organic phase change material
(PCM) utilized in thermal energy storage applications.[1] Its appeal lies in a high latent heat of
fusion and a phase transition temperature suitable for a variety of thermal management tasks,
including those in building energy systems, electronic cooling, and specialized transport
containers.[1][2] This guide provides a comprehensive overview of the core thermal properties
of hexadecane, detailed experimental protocols for their characterization, and a logical
workflow for its evaluation as a PCM.

Quantitative Thermal Properties of Hexadecane

The thermophysical properties of hexadecane are crucial for designing and modeling thermal
energy storage systems. These properties, including melting point, latent heat of fusion,
thermal conductivity, specific heat capacity, and density, are summarized below.

Phase Transition Properties

The melting point and latent heat of fusion are primary indicators of a PCM's suitability for a
specific application. Hexadecane exhibits a melting temperature around 18°C, making it ideal
for applications requiring thermal regulation near ambient temperatures.[3][4][5]
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Property Value Unit Reference(s)
Melting Point 18 °C °C [31141[5]
18.18 °C °C [6]
64.7 °F °F [7]
Latent Heat of Fusion
_ 236 - 241 kJ/kg [2]
(Enthalpy of Fusion)
53.0 - 53.359 kJ/mol [8]

Heat Transfer and Storage Properties

Thermal conductivity dictates the rate at which heat can be charged and discharged from the

PCM, while specific heat capacity represents its ability to store sensible heat.

Property Phase Value Unit Reference(s)
~0.33-0.40

Thermal . -

o Solid (near transition Wim-K [1]

Conductivity (A)

temp.)
o ~0.15 (near
Liquid N W/m-K [1]
transition temp.)

Data not

Specific Heat ) consistently

) Solid ) ) J/g-K

Capacity (Cp) available in
search results

Liquid ~2.2 (at 25 °C) J/ig-K [9][10]

Physical Properties

Density is a key parameter for determining the volumetric energy storage capacity and is

essential for modeling systems where volume change during phase transition is significant.
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Temperatur ] Reference(s
Property Phase Value Unit |
e
Density (p) Liquid 25°C 0.773 g/cm3 [31[41[6]
Liquid 20 °C 0.77 g/cm3 [6]
, 1.07 (Solid-
Solid - o ) - [11]
Liquid Ratio)

Experimental Protocols for Thermal
Characterization

Accurate characterization of a PCM's thermal properties is essential for reliable system design
and performance prediction. The following sections detail the standard methodologies for
measuring the key thermal properties of hexadecane.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a primary technique for determining the thermal
properties of PCMs, including transition temperatures, latent heat of fusion, and specific heat
capacity.[12][13][14] The method involves monitoring the difference in heat flow between a
sample and a reference material as they are subjected to a controlled temperature program.
[15][16]

Protocol for Determining Melting Point and Latent Heat of Fusion:

o Calibration: Calibrate the DSC instrument for temperature and enthalpy using standard
reference materials (e.g., indium) in the temperature range of interest. The calibration should
be performed under the same experimental conditions (heating rate, atmosphere) as the
sample measurement.[13]

o Sample Preparation: Accurately weigh a small sample of hexadecane (typically <10 mg) into
a DSC crucible (e.g., aluminum).[17] Hermetically seal the crucible to prevent mass loss due
to evaporation.

e Temperature Program:
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o Equilibrate the sample at a temperature well below the expected melting point (e.g., 0°C).
o Hold isothermally for a period (e.g., 5 minutes) to ensure thermal equilibrium.[17]

o Ramp the temperature at a constant, low heating rate (e.g., 0.5 K/min to 10 K/min) through
the melting transition to a temperature well above the melting point (e.g., 40°C).[14][17]
Lower heating rates generally yield more accurate results.[17]

o Hold isothermally at the upper temperature.

o Cool the sample back to the initial temperature at a controlled rate.

e Data Analysis:

o The melting point is typically determined as the onset temperature of the melting peak on
the DSC thermogram.[14]

o The latent heat of fusion (enthalpy) is calculated by integrating the area of the melting
peak. The DSC software performs this calculation by relating the peak area to the cell
constant determined during calibration.

Protocol for Determining Specific Heat Capacity (Cp):
o Methodology: The three-step method is commonly used:
o Run a baseline measurement with two empty crucibles.

o Run a measurement with a standard reference material of known specific heat capacity
(e.g., sapphire).

o Run a measurement with the hexadecane sample.

o Temperature Program: All three runs must use the exact same temperature program and
experimental conditions. The program typically involves heating the sample over the desired
temperature range at a constant rate (e.g., 10 K/min).

» Calculation: The specific heat capacity of the sample is calculated using the following
equation: Cp(sample) = Cp(std) * (AQ(sample) / AQ(std)) * (m(std) / m(sample)) Where:
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o Cp is the specific heat capacity.
o AQ is the difference in heat flow between the sample/standard run and the baseline run.

o m is the mass of the sample or standard.

Transient Hot Wire (THW) Method

The Transient Hot Wire (THW) method is a precise and widely used technique for measuring
the thermal conductivity of liquids and solids.[18][19] It involves immersing a thin metallic wire
into the sample, which acts as both a heating element and a resistance thermometer.[20] The
thermal conductivity is determined by analyzing the transient temperature rise of the wire after
a step voltage is applied.[18]

Experimental Protocol:
e Apparatus Setup:

o Athin platinum or tantalum wire is submerged in the hexadecane sample.[20] For solid-
phase measurement, the liquid sample is solidified around the wire.

o The wire is incorporated into a Wheatstone bridge circuit to accurately measure its
resistance change, which is correlated with temperature.[20]

e Measurement Procedure:
o Allow the sample to reach thermal equilibrium at the desired test temperature.
o Apply a constant voltage step to the wire, causing it to heat up.

o Record the change in the wire's resistance (and thus its temperature) as a function of time.
The measurement duration is very short (typically < 2 seconds) to minimize the effects of
natural convection.[18][21]

o Data Analysis:

o According to the ideal model, the temperature rise (AT) of the wire is linearly proportional
to the logarithm of time (In(t)).
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o The thermal conductivity (A) of the fluid can be calculated from the slope of the AT vs. In(t)
plot using the following relationship: A = q/ (4 * 1t * slope) Where 'q' is the heat input per
unit length of the wire.[20][21]

o Corrections may be applied to account for non-ideal conditions.[20]

Logical Workflow for PCM Characterization

The evaluation of a candidate material like hexadecane for a PCM application follows a logical
progression of characterization steps. This workflow ensures that all critical thermal properties
are assessed to determine the material's performance and suitability.
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Workflow for the thermophysical characterization of a phase change material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [thermal properties of hexadecane for phase change
materials]. BenchChem, [2025]. [Online PDF]. Available at:
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phase-change-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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